N-[1-methyl-2,5-dioxo-4-(trifluoromethyl)-4-imidazolidinyl]pentanamide

• IUPAC Name: N-[1-methyl-2,5-dioxo-4-(trifluoromethyl)imidazolidin-4-yl]pentanamide
• InChI: InChI=1S/C10H14F3N3O3/c1-3-4-5-6(17)14-9(10(11,12)13)7(18)16(2)8(19)15-9/h3-5H2,1-2H3,(H,14,17)(H,15,19)
• InChI Key: BSRGHZHEFCYWQE-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1(C(=O)N(C(=O)N1)C)C(F)(F)F
• Molecular Formula: C10H14F3N3O3
• Molecular Weight: 281.23 g/mol
• Solubility: >42.2 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[1-methyl-2,5-dioxo-4-(trifluoromethyl)-4-imidazolidinyl]pentanamide, commonly known as MTIP, is a small molecule inhibitor that has been shown to have potential therapeutic applications in various fields of research. The compound was first synthesized in 2008 and has since been studied extensively for its mechanism of action and potential benefits in different areas of scientific research.

Mechanism of Action

MTIP works by inhibiting the activity of certain enzymes and proteins, including the enzyme phosphodiesterase 4 (PDE4). PDE4 is involved in the regulation of various cellular processes, including inflammation and immune response. By inhibiting the activity of PDE4, MTIP can reduce inflammation and immune response, which can have potential therapeutic benefits in various diseases and disorders.
Biochemical and Physiological Effects:
MTIP has been shown to have various biochemical and physiological effects in different areas of scientific research. In cancer research, MTIP has been shown to inhibit the growth and proliferation of cancer cells, as well as induce apoptosis (programmed cell death) in cancer cells. In the context of neurological disorders, MTIP has been shown to improve cognitive function and reduce inflammation in the brain.

Advantages and Limitations for Lab Experiments

MTIP has several advantages and limitations for lab experiments. One advantage is its specificity for certain enzymes and proteins, which can make it a useful tool for studying the role of these molecules in various cellular processes. However, one limitation is its potential toxicity, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research involving MTIP. One area of research is the development of more specific inhibitors that can target specific isoforms of enzymes and proteins. Another area of research is the development of more effective delivery methods for MTIP, which can improve its therapeutic potential in different diseases and disorders. Additionally, further studies are needed to understand the long-term effects of MTIP on various cellular processes and to determine its potential side effects in humans.

Scientific Research Applications

MTIP has been shown to have potential therapeutic applications in various fields of scientific research. It has been studied for its ability to inhibit the activity of certain enzymes and proteins, which can have implications in the treatment of various diseases and disorders. MTIP has been studied in the context of cancer research, as well as in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.